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Compound of Interest

Compound Name: YL-939

Cat. No.: B10857255 Get Quote

This technical guide provides a comprehensive overview of the preliminary efficacy studies of

YL-939, a novel small molecule inhibitor of ferroptosis. The information is intended for

researchers, scientists, and professionals involved in drug development and is based on the

initial findings from preclinical research.

Introduction to YL-939
YL-939 has been identified as a new, non-classical inhibitor of ferroptosis, a form of regulated

cell death characterized by iron-dependent lipid peroxidation.[1][2] Unlike many existing

ferroptosis inhibitors that act as antioxidants or iron chelators, YL-939 functions through a

distinct mechanism.[1][2][3] Chemical proteomics studies have revealed that the direct

biological target of YL-939 is Prohibitin 2 (PHB2).[1][2] The binding of YL-939 to PHB2 initiates

a signaling cascade that ultimately reduces cellular susceptibility to ferroptosis, suggesting a

potential therapeutic strategy for diseases where ferroptosis is implicated.[1][2]

Mechanism of Action
The primary mechanism of action of YL-939 involves its interaction with PHB2. This binding

event promotes the expression of ferritin, an intracellular protein responsible for iron storage.[1]

[2] The subsequent increase in ferritin levels leads to a reduction in the labile iron pool within

the cell.[4] By decreasing the availability of free iron, YL-939 mitigates the iron-dependent lipid

peroxidation that is the hallmark of ferroptosis. This targeted action on the PHB2/ferritin/iron

axis represents a novel approach to inhibiting ferroptosis.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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